- Study on synthesis process of RDEA3170Xiandai Yaowu Yu Linchuang, 2015, 30(10), 1179-1184,
Cas no 3029-30-9 (1,4-Dicyanonaphthalene)
1,4-Dicyanonaphthalene structure
1,4-Dicyanonaphthalene Properties
Names and Identifiers
-
- Naphthalene-1,4-dicarbonitrile
- 1,4-Dicyanonaphthalene
- 1,4-Dicyanonahthalene
- 1,4-Naphthalenedicarbonitrile
- 1.4-Dicyan-naphthalin
- Naphthalin-1,4-dicarbonitril
- HP6DS2Q5U8
- UNII-HP6DS2Q5U8
- FT-0766693
- MFCD03093626
- NSC128542
- D2758
- EINECS 221-197-1
- 3029-30-9
- AKOS022505305
- NS00028891
- SCHEMBL151936
- DTXSID00184374
- NSC 128542
- NSC-128542
- CS-0142193
- ghl.PD_Mitscher_leg0.246
- BENSWQOUPJQWMU-UHFFFAOYSA-N
- SY024615
- +Expand
-
- MFCD03093626
- BENSWQOUPJQWMU-UHFFFAOYSA-N
- InChI=1S/C12H6N2/c13-7-9-5-6-10(8-14)12-4-2-1-3-11(9)12/h1-6H
- C1=CC=C2C(=CC=C(C#N)C2=C1)C#N
- 1870226
Computed Properties
- 178.05300
- 0
- 2
- 0
- 178.053
- 14
- 271
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 47.6A^2
Experimental Properties
- 2.58316
- 47.58000
- 1.663
- 401.2°Cat760mmHg
- 209.0 to 213.0 deg-C
- 205°C
- Not available
- Not available
- 1.23
1,4-Dicyanonaphthalene Security Information
- GHS06
- 6.1
- S22-S24/25
- III
- III
- R20/21/22; R36/37/38
- 6.1
- UN 3276
- H301+H311+H331-H315-H319
- P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- dangerous
- III
- 20/21/22-36/37/38
- 6.1
1,4-Dicyanonaphthalene Customs Data
- 2926909090
-
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,4-Dicyanonaphthalene Price
1,4-Dicyanonaphthalene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Dimethylformamide ; 12 h, 130 °C
Reference
1,4-Dicyanonaphthalene Raw materials
1,4-Dicyanonaphthalene Preparation Products
1,4-Dicyanonaphthalene Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:3029-30-9)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:3029-30-9)
TANG SI LEI
15026964105
2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:3029-30-9)
XU NV SHI
15221998634
1986399151@qq.com
1,4-Dicyanonaphthalene Related Literature
-
1. Photochemically induced oxygenation of methylbenzenes, bibenzyls, and pinacols in the presence of naphthalene-1,4-dicarbonitrileAngelo Albini,Silvia Spreti J. Chem. Soc. Perkin Trans. 2 1987 1175
-
2. Photochemical reaction between acenaphthene and arenecarbonitrilesEnrico Boggeri,Elisa Fasani,Mariella Mella,Angelo Albini J. Chem. Soc. Perkin Trans. 2 1991 2097
-
3. Geminate reverse electron transfer in a photogenerated ion-pair. Mechanism of 1,4-dicyanonaphthalene sensitized ylide formation from stilbene oxidesChalla V. Kumar,Swapan K. Chattopadhyay,Paritosh K. Das J. Chem. Soc. Chem. Commun. 1984 1107
-
4. Synthetic studies on O-heterocycles via cycloadditions. Part 1. Photochemical (electron transfer sensitised) C-C cleavage of diaryloxiranesPaul Clawson,Patricia M. Lunn,Donald A. Whiting J. Chem. Soc. Perkin Trans. 1 1990 153
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5. Index pages
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6. Photochemical benzylation of 1,4-dicyanonaphthalene; X-ray crystal structure of 6, 11-dicyano-5, 11-methano-5,6, 11,12-tetrahydrodibenzo-[a,e]cyclo-octeneAngelo Albini,Elisa Fasani,Roberta Oberti J. Chem. Soc. Chem. Commun. 1981 50
-
7. The electron transfer photochemistry of allenes with cyanoarenes. Photochemical nucleophile–olefin combination, aromatic substitution (photo-NOCAS) and related reactionsDino Mangion,Donald R. Arnold,T. Stanley Cameron,Katherine N. Robertson J. Chem. Soc. Perkin Trans. 2 2001 48
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8. Mechanism of the photoreaction between 1,4-dicyanonaphthalene and benzylic donorsNicola d'Alessandro,Elisa Fasani,Mariella Mella,Angelo Albini J. Chem. Soc. Perkin Trans. 2 1991 1977
-
Torben Lund,Peter Christensen,Robert Wilbrandt Org. Biomol. Chem. 2003 1 1020
-
10. Photocyclodimerization of alkyl, benzyl, and trimethylsilyl vinyl ethers in the presence of 1,4-dicyanonaphthaleneKazuhiko Mizuno,Tetsuya Hashizume,Yoshio Otsuji J. Chem. Soc. Chem. Commun. 1983 772
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3029-30-9)1,4-Dicyanonaphthalene
99%/99%/99%/99%
25.0g/50.0g/100.0g/250.0g
161.0/259.0/420.0/840.0